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Compound of Interest

Compound Name: FAP-IN-2 TFA

Cat. No.: B10861711 Get Quote

These application notes provide detailed protocols for the preparation of FAP-IN-2 TFA for both

in vitro and in vivo research applications. The following information is intended for use by

qualified researchers, scientists, and drug development professionals.

Introduction to FAP-IN-2 TFA
Fibroblast Activation Protein (FAP) is a serine protease that is overexpressed in the stroma of

many epithelial cancers, as well as in areas of fibrosis and inflammation. Its enzymatic activity

is linked to the remodeling of the extracellular matrix, which promotes tumor growth, invasion,

and metastasis. FAP-IN-2 is an inhibitor of FAP, and its trifluoroacetic acid (TFA) salt is a

common formulation for research use. Proper preparation of FAP-IN-2 TFA is critical for

ensuring its solubility, stability, and efficacy in experimental settings.

Physicochemical Properties
A summary of the key physicochemical properties of FAP-IN-2 TFA is provided in the table

below. This information is essential for accurate preparation of solutions.
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Property Value

Chemical Name FAP-IN-2 trifluoroacetate

Molecular Weight 593.6 g/mol (as TFA salt)

Appearance White to off-white solid

Purity ≥98%

Storage Conditions Store at -20°C, protect from light and moisture

Solubility Data
The solubility of FAP-IN-2 TFA in various common laboratory solvents is crucial for preparing

stock and working solutions. The data below provides a guideline for solubility at room

temperature. It is always recommended to perform a small-scale test to confirm solubility

before preparing a large batch.

Solvent Solubility (mg/mL) Solubility (mM) Notes

DMSO ≥ 59.4 ≥ 100

Recommended for

initial stock solution

preparation.

DMF ~30 ~50.5

An alternative to

DMSO for stock

solutions.

Ethanol Insoluble Insoluble

Not a suitable solvent

for initial

reconstitution.

Water Insoluble Insoluble

Not a suitable solvent

for initial

reconstitution.

Experimental Protocols

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b10861711?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10861711?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following protocols provide step-by-step instructions for preparing FAP-IN-2 TFA for

experimental use.

Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a concentrated stock solution, which can be stored

for later use and diluted into aqueous buffers for final applications.

Materials:

FAP-IN-2 TFA powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene or glass vial

Calibrated pipette

Procedure:

Equilibrate the FAP-IN-2 TFA vial to room temperature before opening to prevent moisture

condensation.

Weigh out the desired amount of FAP-IN-2 TFA powder using an analytical balance and

place it in the sterile vial. For example, to prepare 1 mL of a 10 mM stock solution, use

0.5936 mg of FAP-IN-2 TFA.

Add the appropriate volume of DMSO to the vial. For the example above, add 100 µL of

DMSO.

Vortex the solution for 1-2 minutes until the solid is completely dissolved. Gentle warming in

a 37°C water bath can aid dissolution if necessary.

Visually inspect the solution to ensure there is no particulate matter.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.
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Store the stock solution at -20°C. Under these conditions, the solution should be stable for

several months.

Preparation of an Injectable Formulation for In Vivo
Studies
For in vivo administration, the DMSO stock solution must be diluted into a biocompatible

vehicle. The final concentration of DMSO should be kept to a minimum (typically <10%) to

avoid toxicity.

Materials:

10 mM FAP-IN-2 TFA stock solution in DMSO

Sterile vehicle (e.g., 0.9% saline, PBS, or a solution containing a solubilizing agent like 10%

Solutol HS 15 in saline)

Sterile polypropylene tubes

Calibrated pipettes

Sterile 0.22 µm syringe filter

Procedure:

Thaw a vial of the 10 mM FAP-IN-2 TFA stock solution.

Determine the final concentration and total volume needed for injection based on the

animal's weight and the desired dose.

In a sterile tube, add the required volume of the sterile vehicle.

While vortexing the vehicle, slowly add the required volume of the FAP-IN-2 TFA stock

solution. For example, to prepare 1 mL of a 100 µM solution in saline with 1% DMSO, add 10

µL of the 10 mM stock solution to 990 µL of sterile saline.

Continue to vortex for another 1-2 minutes to ensure complete mixing.
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Visually inspect the final solution for any signs of precipitation. If precipitation occurs, the

formulation may need to be optimized with a different vehicle or a lower final concentration.

Sterilize the final injectable solution by passing it through a 0.22 µm syringe filter into a

sterile tube or syringe.

The prepared injectable solution should be used immediately. Do not store aqueous

dilutions.

Diagrams
The following diagrams illustrate the experimental workflow for preparing FAP-IN-2 TFA and

the signaling pathway in which FAP is involved.
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Caption: Workflow for FAP-IN-2 TFA Preparation.
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Caption: FAP Signaling Pathway in Cancer.

To cite this document: BenchChem. [Application Notes and Protocols: Preparing FAP-IN-2
TFA for Injection]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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